(2E)-3-(4-Fluorophenyl)-N-({4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}carbamothioyl)prop-2-enamide
(2E)-3-(4-Fluorophenyl)-N-({4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}carbamothioyl)prop-2-enamide
Brand Name:
Vulcanchem
CAS No.:
791791-30-5
VCID:
VC0468450
InChI:
InChI=1S/C21H23FN4O3S2/c1-25-12-14-26(15-13-25)31(28,29)19-9-7-18(8-10-19)23-21(30)24-20(27)11-4-16-2-5-17(22)6-3-16/h2-11H,12-15H2,1H3,(H2,23,24,27,30)/b11-4+
SMILES:
CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=C(C=C3)F
Molecular Formula:
C21H23FN4O3S2
Molecular Weight:
462.6g/mol
(2E)-3-(4-Fluorophenyl)-N-({4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}carbamothioyl)prop-2-enamide
CAS No.: 791791-30-5
Main Products
VCID: VC0468450
Molecular Formula: C21H23FN4O3S2
Molecular Weight: 462.6g/mol
![(2E)-3-(4-Fluorophenyl)-N-({4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}carbamothioyl)prop-2-enamide - 791791-30-5](/images/no_structure.jpg)
| CAS No. | 791791-30-5 |
|---|---|
| Product Name | (2E)-3-(4-Fluorophenyl)-N-({4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}carbamothioyl)prop-2-enamide |
| Molecular Formula | C21H23FN4O3S2 |
| Molecular Weight | 462.6g/mol |
| IUPAC Name | (E)-3-(4-fluorophenyl)-N-[[4-(4-methylpiperazin-1-yl)sulfonylphenyl]carbamothioyl]prop-2-enamide |
| Standard InChI | InChI=1S/C21H23FN4O3S2/c1-25-12-14-26(15-13-25)31(28,29)19-9-7-18(8-10-19)23-21(30)24-20(27)11-4-16-2-5-17(22)6-3-16/h2-11H,12-15H2,1H3,(H2,23,24,27,30)/b11-4+ |
| Standard InChIKey | REOHKJXCVCTOIB-NYYWCZLTSA-N |
| Isomeric SMILES | CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)/C=C/C3=CC=C(C=C3)F |
| SMILES | CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=C(C=C3)F |
| Canonical SMILES | CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=C(C=C3)F |
| PubChem Compound | 6211764 |
| Last Modified | Nov 11 2021 |
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